Cas no 933747-05-8 (3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid)
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Hydroxy-1H-1,2,4-triazol-3-yl)propanoic acid
- 3-(3-hydroxy-1H-1,2,4-triazol-5-yl)propanoic acid
- 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid
- 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid
- STL250069
- STL433373
- BBL033150
- 1H-1,2,4-triazole-3-propanoic acid, 5-hydroxy-
- Z1695669919
-
- MDL: MFCD28505113
- Inchi: 1S/C5H7N3O3/c9-4(10)2-1-3-6-5(11)8-7-3/h1-2H2,(H,9,10)(H2,6,7,8,11)
- InChI Key: WMVSBJVQCHFZJU-UHFFFAOYSA-N
- SMILES: OC(CCC1=NNC(N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 223
- Topological Polar Surface Area: 90.8
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O991305-10mg |
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O991305-50mg |
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | O991305-100mg |
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 100mg |
$ 230.00 | 2022-06-03 | ||
| abcr | AB417315-500 mg |
3-(5-Hydroxy-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 500MG |
€313.80 | 2022-08-31 | ||
| abcr | AB417315-1 g |
3-(5-Hydroxy-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 1g |
€406.00 | 2023-04-24 | ||
| abcr | AB417315-5 g |
3-(5-Hydroxy-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 5g |
€1074.00 | 2023-04-24 | ||
| Chemenu | CM461177-250mg |
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 95%+ | 250mg |
$256 | 2024-07-19 | |
| Chemenu | CM461177-500mg |
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 95%+ | 500mg |
$466 | 2024-07-19 | |
| Chemenu | CM461177-1g |
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 95%+ | 1g |
$611 | 2024-07-19 | |
| Enamine | EN300-108662-0.05g |
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid |
933747-05-8 | 95% | 0.05g |
$81.0 | 2023-10-27 |
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid (CAS No. 933747-05-8): An Overview
3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid (CAS No. 933747-05-8) is a versatile compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structural features, which include a triazole ring and a carboxylic acid group. These functional groups contribute to its diverse chemical properties and potential biological activities.
The chemical structure of 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid consists of a 1,2,4-triazole ring with an oxo group at the 5-position and a propionic acid moiety attached to the 3-position. The presence of these functional groups makes it an interesting candidate for various chemical reactions and biological studies. The compound's ability to form stable complexes with metal ions and its potential as a ligand in coordination chemistry have been extensively explored.
Recent research has highlighted the potential of 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid in the development of new pharmaceuticals. Studies have shown that compounds containing triazole rings exhibit a wide range of biological activities, including antifungal, antibacterial, and antiviral properties. The carboxylic acid group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug design.
In the field of medicinal chemistry, 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid has been investigated for its potential as a lead compound in the development of new drugs. Researchers have focused on optimizing its structure to improve its pharmacological properties and reduce potential side effects. For instance, modifications to the propionic acid moiety have been shown to enhance the compound's stability and efficacy in vitro and in vivo.
The biological activities of 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid have also been studied in various cell lines and animal models. In vitro studies have demonstrated its ability to inhibit the growth of several pathogenic microorganisms, including fungi and bacteria. Additionally, preliminary studies have suggested that this compound may have potential as an antiviral agent against certain RNA viruses.
The mechanism of action of 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-y l)propanoic acid is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the disruption of microbial cell membranes due to the presence of the carboxylic acid group. Another possibility is the inhibition of key enzymes involved in microbial metabolism or replication. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic use.
In addition to its potential as a pharmaceutical agent, 3-(5-o xo - 2 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) propan oic aci d has found applications in other areas of chemistry. For example, it has been used as a building block in the synthesis of more complex molecules with diverse functionalities. Its reactivity with various functional groups makes it a valuable intermediate in organic synthesis.
The synthesis of 3-(5-o xo - 2 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) propan oic aci d can be achieved through several routes. One common method involves the reaction of propionic acid with a suitable azide precursor followed by cyclization to form the triazole ring. Another approach involves the condensation of propionyl chloride with hydrazine derivatives under appropriate conditions. These synthetic methods provide flexibility in terms of scalability and purity control.
The safety profile of 3-(5-o xo - 2 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) propan oic aci d is an important consideration for its use in various applications. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical substance, proper handling and storage precautions should be observed to ensure safety.
In conclusion, 3-(5-o xo - 2 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) propan oic aci d (CAS No. 933747-05-8) is a promising compound with diverse applications in chemistry and biology. Its unique structural features make it an attractive candidate for drug development and other advanced applications. Ongoing research continues to uncover new possibilities for this versatile molecule.
933747-05-8 (3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)